4'-(4Pentylcyclohexyl-)-N(4-(4,4,5,5-tetramethy-1,3,2-dioxaborolan-2YL)phenyl)biphenyl-4-carboxamide
CAS No.:
Cat. No.: VC16548175
Molecular Formula: C36H46BNO3
Molecular Weight: 551.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C36H46BNO3 |
|---|---|
| Molecular Weight | 551.6 g/mol |
| IUPAC Name | 4-[4-(4-pentylcyclohexyl)phenyl]-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzamide |
| Standard InChI | InChI=1S/C36H46BNO3/c1-6-7-8-9-26-10-12-27(13-11-26)28-14-16-29(17-15-28)30-18-20-31(21-19-30)34(39)38-33-24-22-32(23-25-33)37-40-35(2,3)36(4,5)41-37/h14-27H,6-13H2,1-5H3,(H,38,39) |
| Standard InChI Key | LSTWOWOSUGCJOD-UHFFFAOYSA-N |
| Canonical SMILES | B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)C4=CC=C(C=C4)C5CCC(CC5)CCCCC |
Introduction
The compound 4'-(4Pentylcyclohexyl-)-N(4-(4,4,5,5-tetramethy-1,3,2-dioxaborolan-2YL)phenyl)biphenyl-4-carboxamide is a complex organic molecule with a specific chemical structure and properties. It belongs to the class of biphenyl compounds, which are known for their diverse applications in chemistry and materials science. This compound is particularly notable for its inclusion of a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group, which is a common motif in boronic acid derivatives used in cross-coupling reactions.
Chemical Formula and Molecular Weight
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Molecular Formula: C36H46BNO3
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Molecular Weight: 551.57 g/mol
The compound's structure includes a biphenyl backbone with a carboxamide group and a cyclohexyl ring substituted with a pentyl chain. The presence of the boron-containing group indicates its potential use in Suzuki-Miyaura cross-coupling reactions, which are widely used in organic synthesis to form carbon-carbon bonds.
Synonyms and Identifiers
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CAS No.: 1309957-16-1
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Synonyms: 4'-(4Pentylcyclohexyl-)-N(4-(4,4,5,5-tetramethy-1,3,2-dioxaborolan-2YL)phenyl)biphenyl-4-carboxamide; [1,1'-Biphenyl]-4-carboxamide, 4'-(trans-4-pentylcyclohexyl)-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
Applications and Research Findings
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